Cas no 1336-63-6 (2-methylbenzenesulfonamide - formaldehyde (1:1))

2-methylbenzenesulfonamide - formaldehyde (1:1) structure
1336-63-6 structure
Product Name:2-methylbenzenesulfonamide - formaldehyde (1:1)
CAS No:1336-63-6
MF:C8H11NO3S
MW:201.242841005325
CID:1233423
PubChem ID:6451253
Update Time:2025-04-20

2-methylbenzenesulfonamide - formaldehyde (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-methylbenzenesulfonamide - formaldehyde (1:1)
    • benzenesulfonamide, 2-methyl-, compd. with formaldehyde (1:1)
    • formaldehyde,2-methylbenzenesulfonamide
    • 2-METHYLBENZENESULFONAMIDE FORMALDEHYDE
    • DTXSID40158195
    • NS00128722
    • SCHEMBL17765
    • 1336-63-6
    • Inchi: 1S/C7H9NO2S.CH2O/c1-6-4-2-3-5-7(6)11(8,9)10;1-2/h2-5H,1H3,(H2,8,9,10);1H2
    • InChI Key: MLPPCNAMIJBJPC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)(N)(=O)=O.O=C

Computed Properties

  • Exact Mass: 201.04603
  • Monoisotopic Mass: 201.045964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.6

Experimental Properties

  • Boiling Point: 330.2°C at 760 mmHg
  • Flash Point: 153.5°C
  • PSA: 77.23
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